2,5,5-Trimethylhexan-2-amine

• Molecular Formula: C9H21N
• Molecular Weight: 143.27 g/mol
• IUPAC Name: 2,5,5-trimethylhexan-2-amine
• InChI: InChI=1S/C9H21N/c1-8(2,3)6-7-9(4,5)10/h6-7,10H2,1-5H3
• InChI Key: YHGBJJJVTHDAMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCC(C)(C)N

Description

2,5,5-Trimethylhexan-2-amine is a branched aliphatic amine with the molecular formula C₉H₂₁N. Structurally, it features a hexane backbone substituted with three methyl groups at the 2, 5, and 5 positions, with an amine group at the second carbon.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,5,5-Trimethylhexan-2-amine with three analogous compounds: 2,5-Dimethylhexane-2,5-diamine, 2,5-dimethoxy-amphetamines, and 2-(3-methoxyphenyl)-2-(methylamino)cyclohexan-1-one (Methoxmetamine). Key parameters include molecular structure, physicochemical properties, synthetic pathways, and analytical methodologies.

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Functional Groups	Key Applications	Analytical Methods
2,5,5-Trimethylhexan-2-amine	C₉H₂₁N	Aliphatic amine, branched alkyl	Potential chiral intermediate	GC-MS, NMR (inferred)
2,5-Dimethylhexane-2,5-diamine	C₈H₂₀N₂	Diamine, branched alkyl	Polymer crosslinking, catalysis	LC-MS/MS, FT-IR
2,5-Dimethoxy-amphetamines	C₁₁H₁₇NO₂	Methoxy-substituted aryl amine	Forensic toxicology targets	LC-MS/MS, GC-MS (LOQ 1–20 ng/mL)
Methoxmetamine	C₁₄H₁₉NO₂	Cyclohexanone, methylamino	Psychoactive research	LC-HRMS, NMR

Analytical and Pharmacological Insights

• Analytical Challenges :
  While 2,5-dimethoxy-amphetamines require sensitive LC-MS/MS methods due to low biological concentrations (LOQs 1–20 ng/mL), aliphatic amines like 2,5,5-Trimethylhexan-2-amine are more amenable to GC-MS analysis owing to their volatility . Methoxmetamine’s thermal instability, however, necessitates LC-HRMS for accurate quantification .

• Its utility may instead lie in industrial catalysis or as a precursor for chiral amines via transaminase-mediated processes, as suggested by analogous systems .